Cas no 1795478-85-1 (N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-chlorophenyl)-2-methoxyethyl)oxalamide)

N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-chlorophenyl)-2-methoxyethyl)oxalamide is a specialized oxalamide derivative featuring a unique bifunctional structure with chloro and methoxy substituents. Its molecular design enhances binding affinity and selectivity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound exhibits potential as a precursor in the synthesis of bioactive molecules, particularly those targeting receptor modulation or enzyme inhibition. Its dual aromatic and aliphatic moieties contribute to improved solubility and stability under various conditions. The presence of electron-withdrawing and electron-donating groups allows for tailored reactivity in cross-coupling or condensation reactions, supporting diverse synthetic applications. This compound is suited for advanced research in drug discovery and development.

N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-chlorophenyl)-2-methoxyethyl)oxalamide structure

1795478-85-1 structure

Product Name:N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-chlorophenyl)-2-methoxyethyl)oxalamide

CAS No:1795478-85-1

MF:C₁₈H₁₈Cl₂N₂O₄

MW:397.252522945404

CID:5333146

Update Time:2025-10-19

N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-chlorophenyl)-2-methoxyethyl)oxalamide Chemical and Physical Properties

Names and Identifiers

- N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-chlorophenyl)-2-methoxyethyl)oxalamide
- Z1434565800
- N'-(5-chloro-2-methoxyphenyl)-N-[2-(2-chlorophenyl)-2-methoxyethyl]oxamide
- Inchi： 1S/C18H18Cl2N2O4/c1-25-15-8-7-11(19)9-14(15)22-18(24)17(23)21-10-16(26-2)12-5-3-4-6-13(12)20/h3-9,16H,10H2,1-2H3,(H,21,23)(H,22,24)
- InChI Key： WPBMCDSUBDRXGE-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(CNC(C(NC1C=C(C=CC=1OC)Cl)=O)=O)OC

Computed Properties

Exact Mass: 396.064
Monoisotopic Mass: 396.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 76.7

N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-chlorophenyl)-2-methoxyethyl)oxalamide Pricemore >>

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